Cas no 2171651-95-7 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 2171651-95-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6452429
• PubChem ID: 165560206
• Update Time: 2025-10-31

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpiperidine-2-carboxylic acid
• 2171651-95-7
• EN300-1506424

• Inchi： 1S/C27H32N2O5/c1-17-13-14-29(24(15-17)26(31)32)25(30)12-11-18(2)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： CIFXXFLDJZIZQM-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)CCN1C(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid (CAS: 2171651-95-7)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid (CAS: 2171651-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and targeted therapies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 4-methylpiperidine-2-carboxylic acid moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in drug development. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. Additionally, researchers have explored its reactivity and stability under various conditions to better understand its behavior in biological systems.

One of the key findings from recent research is the compound's role as a building block for the synthesis of peptide-based therapeutics. Its ability to facilitate the incorporation of modified amino acids into peptide chains has opened new avenues for the design of drugs with improved pharmacokinetic and pharmacodynamic profiles. For instance, it has been used in the development of protease-resistant peptides and cell-penetrating peptides, which are essential for targeting intracellular pathways.

Furthermore, the compound's potential applications extend beyond peptide synthesis. Preliminary studies have investigated its use in the development of small-molecule inhibitors and prodrugs. Its structural versatility allows for the introduction of various functional groups, enabling the creation of derivatives with tailored biological activities. These derivatives are being evaluated for their efficacy in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid (CAS: 2171651-95-7) represents a promising tool in modern drug discovery and development. Its unique chemical properties and versatility make it a valuable asset for researchers aiming to design and synthesize novel therapeutic agents. Continued research into its applications and optimization of its synthesis will likely yield further breakthroughs in the field of chemical biology and pharmaceutical sciences.